Cas no 1417569-97-1 (1-(2-Chloroethyl)-1H-1,2,4-triazole hydrochloride)

• Product Name: 1-(2-Chloroethyl)-1H-1,2,4-triazole hydrochloride
• CAS No: 1417569-97-1
• MF: C₄H₇Cl₂N₃
• MW: 168.024478197098
• MDL: MFCD22422014
• CID: 4597696
• Update Time: 2025-05-22

1-(2-Chloroethyl)-1H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloroethyl)-1H-1,2,4-triazole hydrochloride

• MDL： MFCD22422014
• Inchi： 1S/C4H6ClN3.ClH/c5-1-2-8-4-6-3-7-8;/h3-4H,1-2H2;1H
• InChI Key： RUWVWIYGGCIQRX-UHFFFAOYSA-N
• SMILES： N1=CN(CCCl)N=C1.Cl

Additional information on 1-(2-Chloroethyl)-1H-1,2,4-triazole hydrochloride

Comprehensive Overview of 1-(2-Chloroethyl)-1H-1,2,4-triazole hydrochloride (CAS No. 1417569-97-1)

1-(2-Chloroethyl)-1H-1,2,4-triazole hydrochloride (CAS No. 1417569-97-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique triazole ring and chloroethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a 1,2,4-triazole core with a hydrochloride salt form, enhances its solubility and reactivity, making it invaluable in modern drug discovery and material science applications.

The growing interest in 1-(2-Chloroethyl)-1H-1,2,4-triazole hydrochloride is partly driven by its potential role in developing antifungal agents and anticancer drugs. Researchers are actively exploring its mechanism of action, particularly its ability to inhibit key enzymatic pathways. Recent studies highlight its relevance in addressing drug-resistant infections, a pressing global health challenge. Additionally, its application in crop protection formulations aligns with the increasing demand for sustainable agricultural solutions.

From a synthetic chemistry perspective, CAS No. 1417569-97-1 is prized for its stability and compatibility with diverse reaction conditions. Its hydrochloride salt form ensures ease of handling and storage, while the chloroethyl moiety facilitates further functionalization. These properties make it a preferred choice for constructing complex molecular architectures, particularly in heterocyclic chemistry. The compound’s adaptability to green chemistry protocols also resonates with the industry’s shift toward environmentally friendly processes.

In analytical contexts, 1-(2-Chloroethyl)-1H-1,2,4-triazole hydrochloride is often characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm its high purity and structural integrity, critical for reproducible research outcomes. The compound’s spectral data is frequently referenced in peer-reviewed journals, underscoring its reliability as a research tool. Quality control measures, including HPLC analysis, further ensure its suitability for high-stakes applications.

The commercial availability of CAS No. 1417569-97-1 has expanded in recent years, catering to the needs of academic and industrial laboratories. Suppliers emphasize its GMP-grade synthesis and stringent quality assurance, addressing concerns about batch-to-batch consistency. This accessibility has accelerated its adoption in high-throughput screening campaigns and combinatorial chemistry projects, where reliable building blocks are essential.

Looking ahead, 1-(2-Chloroethyl)-1H-1,2,4-triazole hydrochloride is poised to play a pivotal role in emerging fields like precision medicine and bioconjugation. Its modular design allows for tailored modifications, enabling researchers to fine-tune biological activity. As the scientific community continues to tackle challenges like antimicrobial resistance and food security, this compound’s multifaceted utility ensures its enduring relevance. Collaborative efforts between chemists, biologists, and engineers will likely unlock new applications, solidifying its status as a cornerstone of modern synthetic chemistry.